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Compound of Interest

Compound Name: 1-Bromo-4-methylhexane

Cat. No.: B13197035 Get Quote

This guide provides essential handling precautions, troubleshooting advice, and emergency

procedures for the safe use of 1-Bromo-4-methylhexane in a laboratory setting.

Frequently Asked Questions (FAQs)
General Handling & Safety

Q1: What are the primary hazards associated with 1-Bromo-4-methylhexane? A1: 1-Bromo-
4-methylhexane is a flammable liquid and vapor.[1][2] It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3]

Q2: What are the essential precautions for handling this chemical? A2: Always handle 1-
Bromo-4-methylhexane in a well-ventilated area or under a chemical fume hood.[4][5] Avoid

all personal contact, including inhalation of vapors or mists.[4][6] Keep the chemical away from

heat, sparks, open flames, and other sources of ignition.[6][7] Use non-sparking tools and take

measures to prevent the buildup of electrostatic charge.[6][7] When handling, do not eat, drink,

or smoke.[4]

Personal Protective Equipment (PPE)

Q3: What specific PPE is required when working with 1-Bromo-4-methylhexane? A3: The

following PPE is mandatory:
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Eye Protection: Wear chemical safety goggles or a face shield that conforms to approved

standards (e.g., NIOSH or EN 166).[5][6][8]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after.[5][6]

Body Protection: Wear a lab coat or impervious clothing to prevent skin exposure.[4][6]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling vapors, a

suitable respirator with an appropriate cartridge should be used.[5][8]

Storage & Incompatibility

Q4: What are the proper storage conditions for 1-Bromo-4-methylhexane? A4: Store the

compound in a tightly closed container in a dry, cool, and well-ventilated place.[5][7][8] Keep it

away from heat and sources of ignition.[7][8] It is also recommended to store it locked up and

protected from light.[3][8]

Q5: What substances are incompatible with 1-Bromo-4-methylhexane? A5: Avoid contact with

strong oxidizing agents.[5][8]

First Aid & Emergency Procedures

Q6: What should I do in case of accidental skin or eye contact? A6:

Skin Contact: Immediately take off all contaminated clothing.[8] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[3][6][9] Seek medical attention if skin

irritation occurs.[3][8]

Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[3]

[7][9] If you wear contact lenses, remove them if it is easy to do so and continue rinsing for at

least 15 minutes.[3][8] Seek immediate medical attention.[8]

Q7: What is the first aid procedure for inhalation or ingestion? A7:

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3][8] If the

person feels unwell or is not breathing, call a poison center or doctor.[6][8] Provide artificial
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respiration if necessary.[3][6]

Ingestion: Do NOT induce vomiting.[6][8] Rinse the mouth with water.[3][6] Never give

anything by mouth to an unconscious person.[6] Call a physician or poison control center

immediately.[8]

Q8: How should I handle a spill of 1-Bromo-4-methylhexane? A8: For a small spill, follow the

detailed protocol in the "Experimental Protocols" section below. For large spills, evacuate the

area, remove all ignition sources, and consult with emergency responders.[6][8] Prevent the

spill from entering drains or waterways.[4][6]

Troubleshooting

Q9: My reaction is yielding inconsistent results. Could improper handling of 1-Bromo-4-
methylhexane be the cause? A9: Yes, inconsistent results can arise from improper storage or

handling. Ensure the compound has been stored away from heat, light, and air to prevent

degradation. As an alkyl halide, it can undergo various reactions, so verify that your reaction

conditions (e.g., solvent, temperature, base) are appropriate for the desired outcome.

Data Presentation
Table 1: Physical and Chemical Properties of 1-Bromo-4-methylhexane

Property Value Source

Molecular Formula C₇H₁₅Br [1][10]

Molecular Weight 179.10 g/mol [1][11]

Appearance Colorless Liquid [9]

Boiling Point 94 - 96 °C / 201.2 - 204.8 °F [9]

IUPAC Name 1-bromo-4-methylhexane [1][10]

CAS Number 71434-55-4 [11]

Experimental Protocols
Protocol: Small Laboratory Spill Cleanup
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This protocol outlines the necessary steps for safely managing a small laboratory spill of 1-
Bromo-4-methylhexane.

Immediate Response & Area Securement:

Alert personnel in the immediate area.

Remove all sources of ignition (e.g., turn off hot plates, extinguish open flames).[6][8]

Ensure the area is well-ventilated. If the spill occurs in a fume hood, keep it running.[8]

Don Personal Protective Equipment (PPE):

Wear chemically resistant gloves (nitrile), a lab coat, and splash goggles or a face shield.

[8]

Spill Containment & Absorption:

Cover drains to prevent the chemical from entering the sewer system.[8]

Soak up the spill with an inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[4] Do not use paper towels.[8]

Collection & Cleaning:

Using non-sparking tools, carefully collect the absorbent material and place it into a

suitable, labeled, and sealable container for hazardous waste disposal.[7][8]

Wipe the spill area clean.

Disposal:

Dispose of the sealed container and any contaminated PPE through an approved waste

disposal plant.[2][8] Always follow local, state, and federal regulations for hazardous waste

disposal.[8]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13197035?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-methylhexane
https://www.sigmaaldrich.com/US/en/sds/aldrich/b68240
https://aksci.com/sds/7877CT_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322145_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6731117_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6731117_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_100606894_1-BromoHexane-CASNO-111-25-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15166~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:14:16~~1-Bromohexane~~
https://www.benchchem.com/pdf/handling_and_safety_precautions_for_1_bromo_4_propan_2_yl_cyclohexane.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02640&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=R412578
https://www.benchchem.com/product/b13197035
https://www.benchchem.com/product/b13197035#handling-precautions-for-1-bromo-4-methylhexane
https://www.benchchem.com/product/b13197035#handling-precautions-for-1-bromo-4-methylhexane
https://www.benchchem.com/product/b13197035#handling-precautions-for-1-bromo-4-methylhexane
https://www.benchchem.com/product/b13197035#handling-precautions-for-1-bromo-4-methylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13197035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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